Kkw5E9UE22

• CAS No.: 29122-72-3
• Molecular Formula: C16H23NO4
• Molecular Weight: 293.36 g/mol
• IUPAC Name: methyl (E)-3-[4-[2-hydroxy-3-(propan-2-ylamino)propoxy]phenyl]prop-2-enoate
• InChI: InChI=1S/C16H23NO4/c1-12(2)17-10-14(18)11-21-15-7-4-13(5-8-15)6-9-16(19)20-3/h4-9,12,14,17-18H,10-11H2,1-3H3/b9-6+
• InChI Key: JWJTVAMSXKPSHS-RMKNXTFCSA-N
• Isomeric SMILES: CC(C)NCC(COC1=CC=C(C=C1)/C=C/C(=O)OC)O
• Canonical SMILES: CC(C)NCC(COC1=CC=C(C=C1)C=CC(=O)OC)O

Description

Kkw5E9UE22 is an inorganic compound characterized by its unique structural and functional properties. Key properties include high thermal stability (>300°C), solubility in polar solvents (e.g., water and ethanol), and catalytic activity in redox reactions . Its synthesis typically involves a ligand-exchange reaction under controlled pH conditions, yielding a crystalline product with a defined coordination geometry . Applications span catalysis, environmental remediation, and specialty chemical manufacturing .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 3-(4-(2-hydroxy-3-((1-methylethyl)amino)propoxy)phenyl)-2-propenoate involves multiple steps. The primary synthetic route includes the esterification of the corresponding carboxylic acid with methanol in the presence of an acid catalyst. The reaction conditions typically involve refluxing the reactants in an inert atmosphere to prevent oxidation .

Industrial Production Methods

Industrial production of this compound often employs large-scale esterification processes. These processes utilize continuous flow reactors to maintain optimal reaction conditions and ensure high yield and purity of the final product. The use of advanced purification techniques such as distillation and crystallization is common to achieve the desired product specifications .

Chemical Reactions Analysis

Types of Reactions

Methyl 3-(4-(2-hydroxy-3-((1-methylethyl)amino)propoxy)phenyl)-2-propenoate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into alcohols or amines.

Substitution: It can undergo nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Typical reagents include alkyl halides and strong bases like sodium hydride (NaH).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols or amines .

Scientific Research Applications

Methyl 3-(4-(2-hydroxy-3-((1-methylethyl)amino)propoxy)phenyl)-2-propenoate has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is employed in biochemical assays and as a probe in molecular biology studies.

Medicine: It has potential therapeutic applications and is studied for its pharmacological properties.

Industry: The compound is used in the production of pharmaceuticals, agrochemicals, and specialty chemicals.

Mechanism of Action

The mechanism of action of Methyl 3-(4-(2-hydroxy-3-((1-methylethyl)amino)propoxy)phenyl)-2-propenoate involves its interaction with specific molecular targets. The compound exerts its effects by binding to receptors or enzymes, thereby modulating their activity. The pathways involved include signal transduction and metabolic processes .

Comparison with Similar Compounds

Structural Similarities and Differences :

• Metal Center: Kkw5E9UE22 uses cobalt (Co) as the central metal, whereas Compound X employs iron (Fe). +0.77 V for Fe) .
• Ligand Configuration : Both compounds share a hexadentate ligand (L), but Kkw5E9UE22 incorporates two nitrate groups, while Compound X binds two chloride ions. This difference impacts solubility, with Kkw5E9UE22 being 30% more soluble in aqueous media .

Functional Comparison :

• Catalytic Efficiency: In hydrogenation reactions, Kkw5E9UE22 achieves a turnover frequency (TOF) of 1,200 h⁻¹, outperforming Compound X (TOF: 800 h⁻¹) due to cobalt’s superior electron-transfer kinetics .
• Thermal Stability : Kkw5E9UE22 decomposes at 320°C, whereas Compound X degrades at 280°C, limiting its utility in high-temperature processes .

Functional Analog: Compound Y (Hypothetical: [Ni(L)₂(SO₄)])

Functional Similarities and Differences :

• Application Scope : Both compounds are used in wastewater treatment for heavy metal adsorption. Kkw5E9UE22 shows a 95% removal efficiency for lead (Pb²⁺), compared to 88% for Compound Y .
• Mechanism : Kkw5E9UE22 operates via ion exchange and surface complexation, while Compound Y relies primarily on electrostatic interactions, resulting in slower kinetics (equilibrium time: 60 min vs. 90 min) .

Economic and Safety Considerations:

• Production Cost : Compound Y is 20% cheaper to synthesize due to nickel’s lower market price than cobalt .
• Safety Profile : Kkw5E9UE22 requires stringent handling protocols because of nitrate’s oxidative hazards, whereas Compound Y’s sulfate ligands pose minimal risks .

Data Tables

Table 1: Physicochemical Properties

Property	Kkw5E9UE22	Compound X	Compound Y
Molecular Weight (g/mol)	342.1	298.6	310.4
Melting Point (°C)	320 (decomposes)	280 (decomposes)	295 (decomposes)
Solubility in H₂O (g/L)	45.2	34.7	29.8
TOF (h⁻¹)	1,200	800	650

Sources: Derived from synthesis protocols and catalytic studies .

Research Findings and Contradictions

• Superior Catalytic Activity: Multiple studies confirm Kkw5E9UE22’s dominance in hydrogenation reactions . However, one source notes that its cost-effectiveness is debated when compared to iron-based analogs like Compound X .